Cas no 1541535-75-4 (2-(4-Bromo-3-methylphenyl)butanedioic acid)

• Product Name: 2-(4-Bromo-3-methylphenyl)butanedioic acid
• CAS No: 1541535-75-4
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 5809844
• PubChem ID: 82489629
• Update Time: 2024-01-12

2-(4-Bromo-3-methylphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methylphenyl)butanedioic acid
• 1541535-75-4
• EN300-704810
• 2-(4-Bromo-3-methylphenyl)butanedioic acid

• Inchi： 1S/C11H11BrO4/c1-6-4-7(2-3-9(6)12)8(11(15)16)5-10(13)14/h2-4,8H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： KDGKTDWUUJGXCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų